Cas no 132636-15-8 (Benzenemethanaminium, N,N,N-tris(phenylmethyl)-, bromide)

Benzenemethanaminium, N,N,N-tris(phenylmethyl)-, bromide structure
132636-15-8 structure
Product Name:Benzenemethanaminium, N,N,N-tris(phenylmethyl)-, bromide
CAS No:132636-15-8
MF:C28H28BrN
MW:458.432626724243
CID:1231037
PubChem ID:22001033
Update Time:2025-04-20

Benzenemethanaminium, N,N,N-tris(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N,N-tris(phenylmethyl)-, bromide
    • tetrabenzylazanium,bromide
    • SCHEMBL995842
    • DTXSID90621389
    • N,N,N-Tribenzyl(phenyl)methanaminium bromide
    • 132636-15-8
    • Inchi: 1S/C28H28N.BrH/c1-5-13-25(14-6-1)21-29(22-26-15-7-2-8-16-26,23-27-17-9-3-10-18-27)24-28-19-11-4-12-20-28;/h1-20H,21-24H2;1H/q+1;/p-1
    • InChI Key: KBOPQCLKSDUBAZ-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](CC1C=CC=CC=1)(CC1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 457.14051g/mol
  • Monoisotopic Mass: 457.14051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 348
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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